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Compound of Interest

Compound Name: Amino-PEG19-amine

Cat. No.: B1612433 Get Quote

Essential Guide to Safe Handling of Amino-
PEG19-amine
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling of Amino-PEG19-amine, a bifunctional PEG linker crucial in bioconjugation, drug

delivery, and surface modification. Adherence to these operational and disposal plans is critical

for personal safety and maintaining a secure research environment.

While a specific Safety Data Sheet (SDS) for Amino-PEG19-amine is not readily available, the

safety protocols outlined here are based on data from analogous Amino-PEG compounds and

general laboratory best practices for handling polyethylene glycol (PEG) derivatives.[1]

Key Chemical and Physical Properties
A summary of the key physical and chemical properties of Amino-PEG19-amine is presented

below. This data is essential for safe handling and storage.
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Property Value Source

CAS Number 1260522-55-1 [2][3]

Molecular Formula C40H84N2O19 [2][3]

Molecular Weight 897.1 g/mol [3]

Purity >96% - 98% [3][4]

Appearance

Varies; typically ranges from a

colorless oil to a white or off-

white solid

Inferred from similar PEG

compounds

Solubility

The hydrophilic PEG spacer

increases solubility in aqueous

media. Soluble in water and

common organic solvents like

DMSO and DMF.

[3][5]

Reactivity

The terminal primary amine

groups are reactive with

carboxylic acids, activated

NHS esters, and carbonyls

(ketones, aldehydes).

[3][5]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure when

handling Amino-PEG19-amine. The following PPE should be worn at all times.
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PPE Category Item Specifications

Eye Protection Safety Goggles
Chemical splash goggles or a

face shield should be used.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves prior to use.

Body Protection Laboratory Coat
A long-sleeved lab coat, fully

buttoned, is required.

Respiratory Protection Fume Hood

All handling of Amino-PEG19-

amine should be conducted

within a certified chemical

fume hood to prevent

inhalation of any dust or

aerosols.

This guidance is based on standard laboratory practices for similar chemical compounds.

Operational Plan: Step-by-Step Handling Protocol
Proper handling from receipt to disposal is crucial for safety and for maintaining the integrity of

the compound.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the tightly sealed container in a cool, dry, and dark environment.

Long-term storage: -20°C is recommended for periods of months to years.[3]

Short-term storage: 0-4°C is suitable for days to weeks.

2. Preparation for Use:
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Before use, allow the product to equilibrate to room temperature for at least one hour prior to

opening the vial to avoid moisture condensation.

All handling, including weighing and preparing solutions, should be conducted in a well-

ventilated area, preferably within a chemical fume hood.

3. Solution Preparation:

When dissolving the compound, slowly add the solvent to the solid to avoid generating dust

or aerosols.

Use anhydrous solvents (e.g., DMSO, DMF) if the subsequent reaction is sensitive to

moisture.

Prepare solutions on the same day of use whenever possible. If stock solutions must be

prepared in advance, store them in tightly sealed vials at -20°C for up to one month.

4. Experimental Use:

The amine groups are reactive with carboxylic acids and activated esters.[3][5] Reactions

are often performed in non-amine-containing buffers (e.g., PBS) at a pH range of 7-9.

Avoid using buffers that contain primary amines, such as Tris or glycine, as they will compete

with the intended reaction.

Always conduct reactions within a chemical fume hood.

Emergency Procedures
Immediate and appropriate action is critical in the event of a spill or personnel exposure.

Spill Management:

Evacuate: Immediately clear the affected area.

Ventilate: Ensure the area is well-ventilated.
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Contain: For solid spills, carefully sweep up the material and place it in a suitable, closed

container for disposal, avoiding dust generation. For liquid spills, absorb with an inert

material (e.g., vermiculite, dry sand) and place in a chemical waste container.

Clean: Thoroughly clean the spill area with soap and water.

Personnel Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding

the eyelids open. Seek medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial

respiration. Seek medical attention.

Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate

medical attention.

Disposal Plan
Proper disposal of Amino-PEG19-amine and associated waste is essential to prevent

environmental contamination and comply with regulations.

Unused Compound: Dispose of as hazardous chemical waste in a properly labeled and

sealed container.

Contaminated Materials: Any materials that have come into contact with the compound (e.g.,

gloves, pipette tips, absorbent pads) should be collected in a dedicated hazardous waste

container.

Liquid Waste: Aqueous and organic solutions containing Amino-PEG19-amine should be

collected in separate, appropriate hazardous waste containers. Do not dispose of down the

drain.

Empty Containers: Triple-rinse containers with a suitable solvent. Collect the rinsate as

chemical waste. After rinsing, the container can typically be disposed of as regular laboratory
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waste, with the original label defaced.

Always follow your institution's specific guidelines for hazardous waste management.

Safe Handling Workflow for Amino-PEG19-amine

Preparation

Handling (in Fume Hood)

Waste Disposal

Emergency Response
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Prepare Solution

Perform Experiment

Collect Solid Waste

Used materials

Collect Liquid Waste

Solution waste

Dispose as Hazardous Waste

Spill

Follow Spill Protocol
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Personnel Exposure
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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